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Compound of Interest

Compound Name: Ethyl 3-oxoheptanoate

Cat. No.: B1581187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Ethyl 3-oxoheptanoate, a

versatile chemical intermediate, and its potential applications in the field of agrochemical

development. While direct use as an active agrochemical ingredient is not widely documented

in publicly available literature, its chemical structure makes it a valuable synthon for the

creation of novel bioactive molecules.

Introduction to Ethyl 3-oxoheptanoate
Ethyl 3-oxoheptanoate is a beta-keto ester recognized for its utility as a building block in

organic synthesis.[1] Its bifunctional nature, containing both a ketone and an ester group,

allows for a wide range of chemical transformations, making it an attractive starting material for

the synthesis of more complex molecules, including those with potential biological activity.

While primarily utilized in the flavor and fragrance industry, its role as an intermediate in the

synthesis of pharmaceuticals and agrochemicals is also noted.[1]

Physicochemical Properties of Ethyl 3-
oxoheptanoate
A summary of the key physicochemical properties of Ethyl 3-oxoheptanoate is presented in

Table 1. This data is essential for its proper handling, storage, and use in experimental settings.
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Property Value Reference

CAS Number 7737-62-4 [1]

Molecular Formula C₉H₁₆O₃ [1]

Molecular Weight 172.22 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Density 0.970 g/cm³ [1]

Boiling Point 110 - 112 °C at 15 mmHg [1]

Refractive Index 1.430 [1]

Purity ≥ 95% (GC) [1]

Storage Conditions 0 - 8 °C [1]

Table 1: Physicochemical Properties of Ethyl 3-oxoheptanoate

Synthesis of Ethyl 3-oxoheptanoate
The following protocol describes a common method for the synthesis of Ethyl 3-
oxoheptanoate.[2]

Experimental Protocol:

Materials:

Sodium hydride (50% in oil)

Heptane

Ether

Ethyl carbonate

Hexanone

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemimpex.com/products/39051
https://www.chemimpex.com/products/39051
https://www.chemimpex.com/products/39051
https://www.chemimpex.com/products/39051
https://www.chemimpex.com/products/39051
https://www.chemimpex.com/products/39051
https://www.chemimpex.com/products/39051
https://www.chemimpex.com/products/39051
https://www.chemimpex.com/products/39051
https://www.benchchem.com/product/b1581187?utm_src=pdf-body
https://www.benchchem.com/product/b1581187?utm_src=pdf-body
https://www.benchchem.com/product/b1581187?utm_src=pdf-body
https://www.benchchem.com/product/b1581187?utm_src=pdf-body
https://prepchem.com/step-a-ethyl-3-oxo-heptanoate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethanol

Acetic acid

Saturated sodium bicarbonate solution

Water

Procedure:

Wash 27.3 g of sodium hydride (50% in oil) with heptane to remove the mineral oil.

Suspend the washed sodium hydride in 250 ml of ether.

To this suspension, add a solution of 70.8 g of ethyl carbonate in 50 ml of ether and stir the

mixture for 10 minutes.

Over a period of 30 minutes, add 30 g of hexanone to the reaction mixture.

Reflux the mixture for 2 hours.

Add 35 ml of ether with 12 ml of ethanol and stir the mixture for 16 hours at ambient

temperature.

Cool the reaction mixture to 0 °C.

Add a solution of 36 ml of acetic acid in 300 ml of water, followed by 12 ml of a saturated

sodium bicarbonate solution to adjust the pH to 7.

Perform an extraction with ether.

Wash the ether extracts with water, dry the organic layer, and evaporate the solvent to

dryness.

Purify the crude product by distillation at 70 °C under a reduced pressure of 7 mbar to obtain

Ethyl 3-oxoheptanoate.

DOT Script for Synthesis Workflow:
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Caption: Synthesis workflow for Ethyl 3-oxoheptanoate.
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Potential Application in Agrochemical Synthesis
Ethyl 3-oxoheptanoate serves as a versatile scaffold for generating a library of derivatives for

agrochemical screening. The presence of the ketone and ester functional groups allows for a

variety of chemical modifications. For instance, the active methylene group can be alkylated or

acylated, the ketone can be reduced or converted to a heterocycle, and the ester can be

hydrolyzed, aminated, or transesterified.

Hypothetical Workflow for Derivative Synthesis and Screening:

Core Modification: Utilize the reactivity of Ethyl 3-oxoheptanoate to introduce diverse

chemical moieties.

Library Synthesis: Generate a library of novel compounds based on these modifications.

Biological Screening: Screen the synthesized library for activity against a panel of

agricultural pests (fungi, weeds, insects).

Hit Identification: Identify compounds exhibiting significant biological activity.

Lead Optimization: Further modify the structure of the "hit" compounds to enhance efficacy

and selectivity, and to reduce toxicity.

DOT Script for Agrochemical Discovery Workflow:
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Caption: Hypothetical workflow for agrochemical discovery using Ethyl 3-oxoheptanoate.

Conclusion
Ethyl 3-oxoheptanoate is a readily accessible chemical intermediate with significant potential

in the field of agrochemical development. Its versatile chemical nature allows for the synthesis

of a wide array of derivatives that can be screened for novel biological activities. While specific,

direct applications in commercial agrochemicals are not prominently documented in the public

domain, its utility as a starting material in agrochemical research programs is evident. Further
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research and publication of screening results are necessary to fully elucidate the potential of

Ethyl 3-oxoheptanoate-derived compounds as next-generation crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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